N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2,3,5,6-tetramethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H27NO3S2 and its molecular weight is 381.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Kinetic and Mechanistic Studies
Studies have investigated the decomposition and reactions of sulfonamide derivatives, shedding light on their chemical properties and reaction mechanisms. For instance, kinetic and isotopic studies on N-hydroxybenzenesulfonamide decomposition offer insights into the formation of nitrosyl hydride (HNO) and other products, which are critical for understanding their chemical behavior and potential applications in synthetic chemistry (Bonner & Ko, 1992).
Antitumor and Anticancer Research
Sulfonamide-focused libraries have been evaluated in cell-based antitumor screens, identifying compounds with potential as cell cycle inhibitors. These discoveries are crucial for developing new anticancer therapies, with certain sulfonamides advancing to clinical trials due to their promising antimitotic and antiproliferative properties (Owa et al., 2002).
Photodynamic Therapy for Cancer Treatment
New zinc phthalocyanines substituted with sulfonamide derivative groups have been synthesized and characterized for their use in photodynamic therapy, a treatment option for cancer. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yields, making them potential candidates for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).
Enzyme Inhibition Studies
Research on sulfonamide drugs binding to specific sites on proteins, like the colchicine site of tubulin, provides insights into their therapeutic potentials. These studies help in understanding how such compounds inhibit tubulin polymerization, which is valuable for the development of treatments for conditions like cancer and inflammatory diseases (Banerjee et al., 2005).
Antimicrobial and Antibiofilm Activities
Novel sulfonamide derivatives have been synthesized and evaluated for their antimicrobial activities, including inhibitory effects on bacterial biofilms. Such studies are essential for developing new antibiotics and strategies to combat antibiotic-resistant bacteria and biofilm-associated infections (Abbasi et al., 2020).
Properties
IUPAC Name |
N-(5-hydroxy-3-thiophen-3-ylpentyl)-2,3,5,6-tetramethylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H27NO3S2/c1-13-11-14(2)16(4)19(15(13)3)25(22,23)20-8-5-17(6-9-21)18-7-10-24-12-18/h7,10-12,17,20-21H,5-6,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRHXCGGRLYJEMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)NCCC(CCO)C2=CSC=C2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H27NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.